N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide
Description
N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide, also known as NBMI, is a synthetic compound that has been developed for its potential use in a variety of scientific research applications. This molecule has been shown to have a unique mechanism of action that makes it a promising candidate for a range of research studies.
Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, including “N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide”, have been found to possess various biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This wide range of biological activities has sparked interest among researchers to synthesize a variety of indole derivatives .
Antiviral Activity
Indole derivatives have shown promising results as antiviral agents . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents . These compounds showed inhibitory activity against influenza A and Coxsackie B4 virus .
Anti-Cancer Agents
Indole derivatives have been used in the design and synthesis of novel anti-cancer agents . For instance, 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives have shown high anti-tumor activity . These compounds have demonstrated significant antiproliferative activity against cancer cells, including Hela, A549, HepG2, and MCF-7 cell lines .
Inhibitors of Severe Acute Respiratory Syndrome Coronavirus (SARS-CoV)
“N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide” has been used in the design, synthesis, and structure-based optimization of potent noncovalent small molecule inhibitors of the SARS-CoV 3CL protease .
Pharmacophore in Antitumor Drugs
The indole nucleus has been found in many important synthetic drug molecules, providing a valuable idea for treatment and binding with high affinity to multiple receptors . This has been helpful in developing new useful derivatives .
Plant Hormone Production
Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . Derivatives of indole, including “N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide”, are of wide interest because of their diverse biological and clinical applications .
properties
IUPAC Name |
N-tert-butyl-1,3-dihydroisoindole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c1-13(2,3)14-12(16)15-8-10-6-4-5-7-11(10)9-15/h4-7H,8-9H2,1-3H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVYFEPPQYKBAPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CC2=CC=CC=C2C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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